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Compound of Interest

Compound Name: Metildigoxin

Cat. No.: B1676497 Get Quote

Essential Safety and Handling Guide for
Metildigoxin
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Metildigoxin, a potent cardiac glycoside. Adherence to these procedures is essential to ensure

personnel safety and prevent accidental exposure. Metildigoxin is classified as highly toxic

and can be fatal if swallowed or inhaled, and it may cause serious eye irritation.[1]

Hazard Summary and Quantitative Data
Metildigoxin is a cardenolide glycoside with acute toxicity.[1] The following table summarizes

its key hazard information.
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Hazard
Classification

GHS Pictogram(s) Signal Word
Hazard
Statement(s)

Acute Toxicity, Oral Danger
H300: Fatal if

swallowed[1]

Acute Toxicity,

Inhalation
Danger H331: Toxic if inhaled

Serious Eye

Damage/Eye Irritation
Warning

H319: Causes serious

eye irritation[1]

Carcinogenicity

(Suspected)
Warning

H351: Suspected of

causing cancer

Specific Target Organ

Toxicity (Repeated

Exposure)

Warning

H373: May cause

damage to organs

through prolonged or

repeated exposure

Toxicity Data:

Acute Oral LD50 (Mouse): 17.78 mg/kg[2]

Acute Oral LD50 (Rat): 28.27 mg/kg[2]

Personal Protective Equipment (PPE)
A risk assessment is crucial before handling Metildigoxin.[3] The following PPE is mandatory

to minimize exposure risk.

Hand Protection
Gloves: Wear two pairs of powder-free nitrile or neoprene gloves.[3][4] The outer glove

should be removed immediately after handling the compound and the inner glove upon

leaving the work area. Change gloves regularly, especially if contaminated, torn, or

punctured.[4]

Eye and Face Protection
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Safety Goggles and Face Shield: Use chemical safety goggles and a face shield to protect

against splashes and airborne particles.[3]

Body Protection
Lab Coat/Gown: A disposable, low-permeability gown with a solid front, long sleeves, and

tight-fitting cuffs is required.[4] One pair of gloves should be worn under the cuffs and the

other pair over.[4]

Respiratory Protection
Respirator: For handling the solid compound or when there is a risk of aerosol generation, a

NIOSH-approved N95 or higher-level respirator is necessary.[3] In cases of insufficient

ventilation or potential for higher exposure, a full face-piece chemical cartridge respirator or a

powered air-purifying respirator (PAPR) should be used.[3]

Operational and Disposal Plans
Safe Handling Protocol

Preparation:

Work in a designated area, such as a chemical fume hood or a containment glove box, to

minimize inhalation exposure.

Ensure all necessary PPE is donned correctly before handling the compound.

Have an emergency kit readily accessible.

Weighing and Handling:

Handle Metildigoxin as a solid to avoid creating dust.

Use dedicated equipment (spatulas, weighing paper) that is decontaminated after each

use.

If creating a solution, add the solvent to the solid slowly to prevent splashing.

Decontamination:
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Wipe down all surfaces and equipment with an appropriate deactivating solution (e.g.,

10% bleach solution followed by a water rinse) after handling is complete.

Dispose of all contaminated disposable materials as hazardous waste.

Disposal Plan
Waste Disposal: Dispose of all Metildigoxin waste, including contaminated PPE and

experimental materials, in a designated, sealed, and clearly labeled hazardous waste

container.

Container Disposal: Before discarding empty containers, scratch out all identifying

information on the label.[5] Place the empty container in a sealed bag before disposing of it

in the trash.[6]

Unused Product: Do not dispose of unused Metildigoxin down the drain.[5] Follow

institutional and local regulations for hazardous chemical waste disposal. Community-based

"take-back" programs are the best option for disposal of unused medicines.[5] If a take-back

program is not available, mix the unused medicine with an unappealing substance like dirt or

cat litter, place it in a sealed container, and dispose of it in the household trash.[6]

Emergency Procedures
Immediate medical attention is required for any exposure to Metildigoxin.[7]

Accidental Exposure Protocol
Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes.[7] Remove contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[7] Remove contact lenses if present and easy to do. Seek immediate medical

attention.

Inhalation: Move the victim to fresh air.[7] If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration (do not use mouth-to-mouth).[7] Seek immediate medical

attention.
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Ingestion: Do NOT induce vomiting.[7] If the victim is conscious and alert, rinse their mouth

with water. Seek immediate medical attention.[7]

Spill Response
Evacuate: Immediately evacuate the area.

Isolate: Secure the area and prevent entry.

Report: Notify the appropriate safety personnel.

Cleanup (if trained):

Wear appropriate PPE, including respiratory protection.

Cover the spill with an absorbent material.

Carefully collect the spilled material and place it in a sealed, labeled hazardous waste

container.

Decontaminate the spill area with a 10% bleach solution followed by a water rinse.
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Caption: Workflow for the safe handling of Metildigoxin.
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Caption: Emergency response plan for Metildigoxin exposure and spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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